![molecular formula C18H20N4O2 B2690744 (2-(tert-butyl)-3-(1H-pyrrol-1-yl)pyrrolo[3,4-c]pyrazol-5(2H,4H,6H)-yl)(furan-2-yl)methanone CAS No. 1251710-03-8](/img/structure/B2690744.png)
(2-(tert-butyl)-3-(1H-pyrrol-1-yl)pyrrolo[3,4-c]pyrazol-5(2H,4H,6H)-yl)(furan-2-yl)methanone
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Description
(2-(tert-butyl)-3-(1H-pyrrol-1-yl)pyrrolo[3,4-c]pyrazol-5(2H,4H,6H)-yl)(furan-2-yl)methanone is a useful research compound. Its molecular formula is C18H20N4O2 and its molecular weight is 324.384. The purity is usually 95%.
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Scientific Research Applications
Cooperative Molecular Dimerization
Zheng et al. (2010) explored the cooperative N–H···N, N–H···O, and O–H···N bonded molecular dimers of new 3,5-diaryl-1H-pyrazoles, revealing insights into the dimerization process in solution and crystal structures, which is essential for understanding molecular interactions and designing novel compounds with specific properties (Zheng, Wang, & Fan, 2010).
Planarity and Reactivity
Dazie et al. (2017) investigated the planarity of substituted pyrrole and furan rings, showing the influence of substituents on the molecular geometry and reactivity, which is crucial for designing heterocyclic compounds with desired chemical and biological activities (Dazie et al., 2017).
Microwave-Assisted Synthesis
Ravula et al. (2016) reported on the microwave-assisted synthesis of novel pyrazoline derivatives, highlighting the efficiency and environmental benefits of this method, which is relevant for the rapid and green synthesis of heterocyclic compounds (Ravula et al., 2016).
One-Pot Synthesis Techniques
Kaur and Kumar (2018) developed an efficient one-pot synthetic procedure for pyrrole derivatives, emphasizing the economical and practical aspects of synthesizing complex molecules in a single step, which is beneficial for accelerating the discovery and development of new compounds (Kaur & Kumar, 2018).
Silver-Catalyzed Cyclizations
Hermann and Brückner (2018) explored silver-catalyzed π-cyclizations, providing insights into controlling ring size through counterion and additive optimization, which is pivotal for the synthesis of cyclic compounds with precise molecular architectures (Hermann & Brückner, 2018).
Properties
IUPAC Name |
(2-tert-butyl-3-pyrrol-1-yl-4,6-dihydropyrrolo[3,4-c]pyrazol-5-yl)-(furan-2-yl)methanone |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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InChI |
InChI=1S/C18H20N4O2/c1-18(2,3)22-16(20-8-4-5-9-20)13-11-21(12-14(13)19-22)17(23)15-7-6-10-24-15/h4-10H,11-12H2,1-3H3 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHPVYQJJKFJKKD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C(=C2CN(CC2=N1)C(=O)C3=CC=CO3)N4C=CC=C4 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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